Cas no 104356-27-6 (4-Hydroxy-2-nitro-benzoic acid ethylester)

4-Hydroxy-2-nitro-benzoic acid ethylester Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-nitrobenzoate
• 4-HYDROXY-2-NITRO-BENZOIC ACID ETHYL ESTER
• BUTTPARK 147\04-97
• Benzoic acid, 4-hydroxy-2-nitro-, ethyl ester
• SPECS AE-562
• SPECS AE-562/12222492
• ethyl4-hydroxy-2-nitrobenzoate
• SCHEMBL2126420
• DTXSID70356546
• Oprea1_576129
• 104356-27-6
• MFCD01463666
• AKOS005146125
• AS-76592
• AC-7679
• 5-(Methylthio)pyridine-3-boronicacid
• GHUFFYRUAHAHQQ-UHFFFAOYSA-N
• FT-0645708
• DB-000575
• AE-562/12222492
• ethyl 4-hydroxy-2-nitrobenzoate
• 4-Hydroxy-2-nitro-benzoic acid ethyl ester
• +Expand

• MDL： MFCD01463666
• InChIKey： GHUFFYRUAHAHQQ-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c1-2-15-9(12)7-4-3-6(11)5-8(7)10(13)14/h3-5,11H,2H2,1H3
• SMILES： O(CC)C(C1C=CC(=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.04807239g/mol
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• LogP: 2.00030
• PSA: 92.35000
• Refractive Index: 1.577
• Boiling Point: 349.7 °C at 760 mmHg
• Flash Point: 165.3 °C
• Density: 1.37

4-Hydroxy-2-nitro-benzoic acid ethylester Security Information

4-Hydroxy-2-nitro-benzoic acid ethylester Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%